Cas no 1272755-82-4 (3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one)

• Product Name: 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one
• CAS No: 1272755-82-4
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• MDL: MFCD18651739
• CID: 1056548
• PubChem ID: 73553940
• Update Time: 2025-06-12

3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one
• CS-0443809
• 1272755-82-4
• SY013276
• AC3606
• AKOS022183208
• DB-062570
• 2-(3-nitrophenyl)-1,4-diazaspiro[4.4]nonan-3-one
• MFCD18651739

• MDL： MFCD18651739
• Inchi： 1S/C13H15N3O3/c17-12-11(14-13(15-12)6-1-2-7-13)9-4-3-5-10(8-9)16(18)19/h3-5,8,11,14H,1-2,6-7H2,(H,15,17)
• InChI Key： ACBKBQUCKPPXCF-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=C(C=2)[N+](=O)[O-])NC2(CCCC2)N1

Computed Properties

• Exact Mass: 261.11100
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 90.44000
• LogP: 2.75350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one

Professional Introduction to Compound with CAS No. 1272755-82-4 and Product Name: 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one

The compound identified by the CAS number 1272755-82-4 and the product name 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, featuring a nitro-substituted phenyl group and a diazaspiro framework, has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular research.

Structurally, 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one is characterized by a spirocyclic core consisting of two fused rings: a nine-membered nonane ring and a four-membered azaspiro ring. The presence of a nitro group at the 3-position of the phenyl ring introduces electronic and steric effects that can influence the compound's reactivity and biological activity. This structural motif has been explored in various research studies for its potential to interact with biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, spirocyclic compounds have emerged as a class of molecules with remarkable pharmacological properties. The spirocyclic structure often enhances metabolic stability and bioavailability, making these compounds attractive candidates for drug development. The diazaspiro moiety, in particular, has been shown to modulate the conformational flexibility of molecules, allowing for precise interactions with biological targets. This feature has been leveraged in the design of novel therapeutic agents targeting neurological disorders, inflammation, and cancer.

Current research in the field of medicinal chemistry has highlighted the importance of nitro-substituted aromatic compounds in developing new drug candidates. The nitro group not only serves as an electron-withdrawing substituent but also participates in redox reactions, which can be exploited for therapeutic purposes. For instance, studies have demonstrated that nitroaromatic compounds can undergo bioactivation to release reactive oxygen species (ROS), which can selectively target diseased cells. This mechanism has been explored in the development of anticancer agents and antimicrobial drugs.

The synthesis of 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a reaction between two precursors: one containing the nonane ring and the other containing the azaspiro framework. The introduction of the nitro group at the phenyl ring is achieved through electrophilic aromatic substitution or other suitable methods. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

The biological activity of 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one has been investigated in several preclinical studies. These studies have revealed potential therapeutic applications in areas such as pain management, neuroprotection, and anti-inflammatory therapy. The compound's ability to interact with specific enzymes and receptors has been attributed to its unique structural features. For example, preliminary data suggest that it may inhibit certain enzymes involved in pain signaling pathways or modulate neurotransmitter release.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying various functional groups within its structure, researchers can fine-tune its activity profile to target specific diseases or conditions more effectively. This flexibility makes 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The development of new drug candidates is often hampered by challenges such as poor solubility, low bioavailability, or off-target effects. However, spirocyclic compounds like 3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one have shown promise in overcoming these hurdles due to their inherent structural advantages. The spirocyclic core enhances solubility and reduces susceptibility to metabolic degradation, while the nitro group provides additional opportunities for biofunctionalization.

In conclusion,3-(3-Nitrophenyl)-1,4-diazaspiro[4.4]nonan-2-one represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development into novel therapeutic agents. As our understanding of molecular interactions continues to evolve,1272755-82-4 may play a crucial role in shaping the future of drug discovery.